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An In-depth Exploration of the Structure, Properties, and Applications of a Versatile Pyridine
Derivative

Introduction

2-Vinylpyridine (2-VP) is an organic compound featuring a vinyl group attached to the 2-
position of a pyridine ring.[1][2] This colorless to pale yellow liquid possesses a pungent,
unpleasant odor and is a critical monomer in the synthesis of specialty polymers and
copolymers.[2] Its unique chemical structure, combining the reactivity of a vinyl group with the
basicity and coordination capabilities of the pyridine nitrogen, makes it a valuable building block
in a diverse range of applications, from industrial materials to pharmaceutical development.[3]
[4] This guide provides a detailed technical overview of 2-vinylpyridine, tailored for
researchers, scientists, and professionals in drug development.

Chemical Structure and Physicochemical Properties

The molecular formula of 2-vinylpyridine is C7H7N, and its structure consists of a pyridine ring
substituted with a -CH=CH2 group at the alpha position relative to the nitrogen atom.[2] This
arrangement significantly influences its chemical behavior and physical properties.

Diagram of 2-Vinylpyridine's Chemical Structure

Caption: Chemical structure of 2-Vinylpyridine.
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A summary of its key physicochemical properties is presented in the table below.

Property Value Reference
Molecular Formula C7HsN [2][5]

Molar Mass 105.14 g/mol [1][6]
Appearance Colorless to pale yellow liquid [2]

Odor Pungent, unpleasant [2][6]
Boiling Point 159-160 °C [2][4]
Melting Point -50 °C [11[7]
Density ~0.977 g/cm?3 at 20°C [1][2]

Flash Point 42-46 °C [2]

Water Solubility

Slightly soluble (~27.5 g/L)

[1](2]

Solubility in Organic Solvents

Highly soluble in ethanol,

ether, acetone

[2]

pKa (of conjugate acid)

4.98

[1]2]

Refractive Index

1.5495 at 20°C

[2]4]

Vapor Pressure

10 mm Hg at 44.5 °C

[2](8]

logP (Octanol-Water Partition

Coefficient)

1.39-1.54

[2](6]

Due to its propensity to polymerize, especially when exposed to heat or light, commercial 2-

vinylpyridine is typically stabilized with an inhibitor like 4-tert-butylcatechol and should be

stored under refrigeration.[1][2][7]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-vinylpyridine.
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e 1H NMR: The proton NMR spectrum exhibits characteristic signals for the vinyl protons and
the aromatic protons of the pyridine ring.[9][10]

e 13C NMR: The carbon NMR spectrum provides distinct peaks for the seven carbon atoms in
the molecule, allowing for unambiguous structural confirmation.[3][11]

» IR Spectroscopy: The infrared spectrum shows characteristic absorption bands for the C=C
stretching of the vinyl group and the aromatic C-N and C=C stretching vibrations of the
pyridine ring.[3]

o Mass Spectrometry: The mass spectrum typically shows a prominent molecular ion peak
corresponding to the molecular weight of the compound.[6][11]

Synthesis of 2-Vinylpyridine

The industrial production of 2-vinylpyridine is primarily achieved through two main synthetic
routes.[4]

Condensation of 2-Methylpyridine with Formaldehyde

This common method involves the condensation of 2-methylpyridine (a-picoline) with
formaldehyde to yield 2-(2-hydroxyethyl)pyridine.[2] This intermediate is then dehydrated at
elevated temperatures (150-200 °C) under pressure to form 2-vinylpyridine.[1][2] The product
Is subsequently purified by distillation under reduced pressure.[1][4]
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Synthesis from 2-Methylpyridine and Formaldehyde
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Caption: Synthesis of 2-Vinylpyridine from 2-Methylpyridine.
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Reaction of Acetylene and Acrylonitrile

An alternative synthesis involves the reaction of acetylene with acrylonitrile in the presence of a
soluble organic cobalt salt catalyst.[4] This reaction is typically carried out at 150-160°C and
under a pressure of 0.7 to 0.8 MPa.[4]

Reactivity and Polymerization

The chemical reactivity of 2-vinylpyridine is dominated by its two key functional groups: the
vinyl group and the pyridine ring.

Reactions of the Vinyl Group

The electron-withdrawing nature of the pyridine ring makes the vinyl group susceptible to
nucleophilic addition reactions.[1] For instance, it readily reacts with nucleophiles like
methoxide and cyanide.[1]

The most significant reaction of the vinyl group is polymerization. 2-Vinylpyridine can undergo
polymerization via radical, cationic, or anionic initiators to form poly(2-vinylpyridine) (P2VP).[1]
[7] It can also be copolymerized with a variety of other monomers, including styrene, butadiene,
and methyl methacrylate.[1] The resulting polymers and copolymers have a wide range of
applications due to the properties imparted by the pyridine moiety.

Anionic Polymerization of 2-Vinylpyridine: A Step-by-
Step Protocol

Anionic polymerization offers excellent control over molecular weight and dispersity. The
following is a generalized protocol for the anionic polymerization of 2-vinylpyridine.

Materials:

2-Vinylpyridine (freshly distilled and inhibitor-free)

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexane

Argon or nitrogen gas (high purity)
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e Schlenk line and glassware (oven-dried)
e Methanol (for termination)
Procedure:

 Purification of Monomer: Remove the inhibitor from commercial 2-vinylpyridine by
distillation under reduced pressure. Store the purified monomer under an inert atmosphere
and at a low temperature.

e Solvent Preparation: Dry THF by refluxing over sodium/benzophenone until a persistent blue
or purple color is obtained, then distill under an inert atmosphere.

o Reaction Setup: Assemble the reaction flask and other glassware on a Schlenk line. Flame-
dry all glassware under vacuum and then fill with inert gas.

e Initiation: Add the desired amount of anhydrous THF to the reaction flask via cannula. Cool
the flask to -78 °C using a dry ice/acetone bath. Add the calculated amount of n-BulLi initiator
dropwise with stirring. A characteristic color change should be observed.

o Polymerization: Slowly add the purified 2-vinylpyridine to the initiator solution via a gas-tight
syringe. The reaction is typically exothermic, so maintain the low temperature. The
polymerization proceeds rapidly.

» Termination: After the desired reaction time, terminate the polymerization by adding a small
amount of degassed methanol. The color of the solution will disappear.

« |solation and Purification: Precipitate the polymer by pouring the reaction mixture into a large
excess of a non-solvent (e.g., hexane or petroleum ether). Filter the polymer, wash it with the
non-solvent, and dry it under vacuum.

Reactions of the Pyridine Ring

The nitrogen atom in the pyridine ring is basic and can be protonated by acids. It can also act
as a ligand, coordinating with metal ions. This property is exploited in the preparation of various
metal complexes and catalysts.
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Applications in Research and Drug Development

The unique properties of 2-vinylpyridine and its polymers make them valuable in several

areas of scientific research and pharmaceutical development.

Polymer Chemistry and Materials Science

Tire Cord Adhesives: A major industrial application of 2-vinylpyridine is in the production of
a terpolymer latex with styrene and butadiene.[1][4] This latex is used as an adhesive to bind
tire cords to the rubber matrix, significantly enhancing the durability and performance of tires.

[1]

Functional Polymers: Poly(2-vinylpyridine) is a pH-responsive polymer.[12][13] The pyridine
units can be protonated at low pH, leading to changes in solubility and conformation. This
property is utilized in the development of "smart" materials, such as sensors and controlled-
release systems.[12][14]

Polymer Coatings: Copolymers containing 2-vinylpyridine are used in protective coatings
for metals.[7][15] The pyridine groups can coordinate to the metal surface, improving
adhesion and corrosion resistance.

Drug Delivery Systems

The pH-sensitivity of poly(2-vinylpyridine) makes it an attractive material for drug delivery

applications.[12] P2VP-based block copolymers can self-assemble into micelles or

polymersomes that can encapsulate hydrophobic drugs.[12][14] In the acidic environment of

tumors or endosomes, the protonation of the pyridine units can trigger the disassembly of the

nanocarriers and the release of the encapsulated drug.[13][14]
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pH-Responsive Drug Delivery using P2VP-based Micelles
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Caption: pH-triggered drug release from a P2VP-based micellar carrier.

Pharmaceutical Synthesis

2-Vinylpyridine serves as a key intermediate in the synthesis of several pharmaceutical
compounds.[1] For example, it is used in the production of the anti-cancer drug Axitinib and the
veterinary anthelmintic 2-(2-methoxyethyl)pyridine.[1][3] It is also an impurity in the synthesis of
Betahistine.[15]

Biochemical Applications

In biochemical research, 2-vinylpyridine is used for the pyridylethylation of cysteine residues
in proteins. This modification is often performed prior to protein sequencing to prevent the
formation of disulfide bonds and to introduce a chromophore that aids in the detection of the
modified amino acid.

Safety and Handling
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2-Vinylpyridine is a hazardous substance and must be handled with appropriate safety
precautions.[16] It is flammable, toxic if swallowed or in contact with skin, and can cause
severe skin burns and eye damage.[16][17] It is also a respiratory irritant and may cause skin
sensitization.[8]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Tightly fitting safety goggles and a face shield are essential.[16]
» Skin Protection: Wear chemical-resistant gloves and protective clothing.[16]

o Respiratory Protection: Use a respirator with an appropriate vapor cartridge in areas with
inadequate ventilation.[16]

Storage:
o Store in a cool, dark, and well-ventilated area.[16]
o Keep away from heat, sparks, and open flames.[16][17]

» Store only if stabilized with a polymerization inhibitor.[6] Recommended storage temperature
is -20°C.[7]

Conclusion

2-Vinylpyridine is a versatile and reactive monomer with a rich chemistry that has led to its
application in a wide array of fields. Its ability to form functional polymers with unique
properties, particularly pH-responsiveness, has made it a subject of intense research,
especially in the areas of advanced materials and drug delivery. For researchers and
professionals in these fields, a thorough understanding of the synthesis, properties, and
reactivity of 2-vinylpyridine is essential for harnessing its full potential in the development of
innovative technologies and therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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